Cas no 2171452-77-8 (4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid)

• Product Name: 4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• CAS No: 2171452-77-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5897654
• PubChem ID: 165563945
• Update Time: 2025-10-19

4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• EN300-1532654
• 2172261-58-2
• 2171452-77-8
• EN300-1532505
• EN300-1545453
• 4-ethyl-6-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• 4-ethyl-6-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• 2171428-64-9
• 4-ethyl-6-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-18(11-12-26(31)32)13-14-29-27(33)19-15-20(16-19)30-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,18-20,25H,2,11-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： MJHSYLLAQREGRC-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(CC)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid

Comprehensive Analysis of 4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171452-77-8)

The compound 4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171452-77-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structural features, including the 9H-fluoren-9-yl (Fmoc) protecting group and the cyclobutyl backbone, make it a valuable intermediate in the development of novel therapeutics and biomaterials. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of targeted therapies for chronic diseases.

One of the most notable aspects of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative is widely used to ensure selective deprotection during peptide chain assembly. This aligns with the growing demand for precision in bioconjugation and the synthesis of complex peptides, which are critical in the development of next-generation biologics. The 4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid offers enhanced stability and solubility, addressing common challenges in peptide manufacturing.

In recent years, the scientific community has focused on the optimization of cyclobutane-containing compounds due to their conformational rigidity and metabolic stability. The cyclobutylformamido moiety in this molecule contributes to its unique pharmacokinetic properties, making it a subject of interest in the design of protease inhibitors and GPCR modulators. These applications are particularly relevant in the context of neurodegenerative diseases and oncology, where targeted drug delivery is paramount.

From a synthetic chemistry perspective, the hexanoic acid tail of the molecule provides a versatile handle for further functionalization. This feature is leveraged in the development of linker molecules for antibody-drug conjugates (ADCs), a rapidly expanding area in biopharmaceuticals. The compound’s compatibility with click chemistry and other bioorthogonal reactions further enhances its utility in modern drug discovery platforms.

Environmental and regulatory considerations are also critical when discussing CAS No. 2171452-77-8. The compound’s biodegradability and low ecotoxicity profile make it a sustainable choice for industrial applications. This aligns with the broader shift toward green chemistry principles, which emphasize the reduction of hazardous waste and energy consumption in chemical synthesis. As such, this molecule is increasingly adopted in eco-friendly production processes.

In summary, 4-ethyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid represents a convergence of innovation in peptide synthesis, drug design, and sustainable chemistry. Its multifaceted applications underscore its importance in advancing both academic research and industrial biotechnology. Future studies are expected to further elucidate its potential in emerging therapeutic modalities, such as PROTACs and peptide-based vaccines.